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Compound of Interest

Compound Name: Gastrin-17

Cat. No.: B1628035 Get Quote

For researchers, scientists, and drug development professionals, accurate measurement of

Gastrin-17 is crucial for a variety of gastrointestinal studies. However, the stability of this

peptide hormone in biological samples can be a significant pre-analytical variable, leading to

inaccurate results if not handled correctly. This technical support center provides

troubleshooting guides and frequently asked questions (FAQs) to address common issues

related to Gastrin-17 stability in serum and plasma samples.

Frequently Asked Questions (FAQs)
Q1: What is the primary challenge with Gastrin-17 stability in blood samples?

A1: Gastrin-17 is susceptible to time-dependent degradation by proteases present in blood.

This degradation can lead to falsely low measurements of the hormone. Therefore, proper

sample handling and processing are critical to ensure the accuracy of results.

Q2: Which sample type is recommended for Gastrin-17 measurement: serum or plasma?

A2: EDTA plasma is generally the preferred sample type for Gastrin-17 analysis. The clotting

process in serum releases proteases that can degrade Gastrin-17. Using an anticoagulant like

EDTA helps to inhibit these enzymes and better preserve the integrity of the peptide.

Q3: How quickly do I need to process my blood samples after collection?
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A3: It is highly recommended to process blood samples for Gastrin-17 analysis as soon as

possible, ideally within 6 hours of collection.[1] Delays in processing can lead to significant

degradation of the analyte.

Q4: What are the recommended storage conditions for serum and plasma samples for Gastrin-
17 analysis?

A4: The recommended storage conditions depend on the duration of storage. For short-term

storage, refrigeration at 2-8°C is acceptable. For longer-term storage, freezing at -20°C or,

preferably, -70°C or lower is recommended to minimize degradation.

Q5: Should I use a stabilizer for my samples?

A5: The use of a commercial stabilizer, such as the one provided with the Biohit Gastrin-17
ELISA kit, is recommended, particularly for plasma samples. These stabilizers contain protease

inhibitors that help to prevent the degradation of Gastrin-17. One study, however, noted no

improvement in stability with the addition of a G-17 stabilizer in their specific experimental

setup.[1]

Q6: Can I use protease inhibitor cocktails?

A6: Yes, adding a broad-spectrum protease inhibitor cocktail to your samples immediately after

collection can help to preserve Gastrin-17 levels, especially if there will be a delay in

processing. Studies on other peptides have shown that protease inhibitors can significantly

improve their stability in both serum and plasma.
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Issue Potential Cause Troubleshooting Steps

Lower than expected Gastrin-

17 levels

Sample degradation due to

improper handling or storage.

- Ensure blood samples are

processed (centrifuged and

separated) within 6 hours of

collection.[1]- Use EDTA

plasma instead of serum.- Add

a commercial stabilizer or a

protease inhibitor cocktail

immediately after sample

collection.- Store samples at

appropriate temperatures

(refrigerated for short-term,

frozen at -70°C for long-term).

High variability between

replicate measurements

Inconsistent sample handling

or processing times.

- Standardize the time

between blood collection and

centrifugation/separation for all

samples.- Ensure all samples

are treated with the same

stabilizer or protease inhibitor

cocktail at the same

concentration.- Avoid repeated

freeze-thaw cycles.

Discrepancy between results

from different sample types

(serum vs. plasma)

Differential degradation of

Gastrin-17.

- Re-analyze samples using

only EDTA plasma for all

subjects to ensure

consistency.- If using serum is

unavoidable, process the

samples immediately after

clotting and consider adding a

serine protease inhibitor.

Data on Gastrin-17 Stability
The following tables summarize the stability of Gastrin-17 in different sample types and under

various storage conditions based on available data.
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Table 1: Stability of Gastrin-17 in Unstabilized Serum and Plasma

Sample Type
Storage
Temperature

Duration Stability Reference

Serum
Room

Temperature
> 6 hours

Significant time-

dependent

degradation

[1]

Plasma (EDTA)
Room

Temperature
> 6 hours

More stable than

serum, but

degradation still

occurs

Implied from

multiple sources

Table 2: Stability of Gastrin-17 in Stabilized EDTA Plasma (with Biohit Gastrin-17 Stabilizer)

Storage
Temperature

Duration Stability Reference

20-25°C (Room

Temperature)
3 days Stable

Biohit Gastrin-17

ELISA Kit Insert

2-8°C (Refrigerated) 7 days Stable
Biohit Gastrin-17

ELISA Kit Insert

-20°C Up to 2 weeks Stable
Biohit Gastrin-17

ELISA Kit Insert

-70°C or lower Long-term Stable
Biohit Gastrin-17

ELISA Kit Insert

Experimental Protocols
Protocol 1: Blood Sample Collection and Processing for
Gastrin-17 Analysis
Objective: To obtain serum or plasma samples suitable for Gastrin-17 measurement with

minimal degradation.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1628035?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/28984679/
https://www.benchchem.com/product/b1628035?utm_src=pdf-body
https://www.benchchem.com/product/b1628035?utm_src=pdf-body
https://www.benchchem.com/product/b1628035?utm_src=pdf-body
https://www.benchchem.com/product/b1628035?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Vacutainer tubes for serum (red top) or EDTA plasma (lavender top)

Centrifuge

Pipettes and sterile, nuclease-free microcentrifuge tubes

Commercial Gastrin-17 stabilizer or protease inhibitor cocktail (optional)

Ice

Procedure:

Draw blood from the patient into the appropriate Vacutainer tube.

For Plasma: Gently invert the EDTA tube 8-10 times to ensure proper mixing of the

anticoagulant.

For Serum: Allow the blood to clot at room temperature for 30-60 minutes.

Place the tubes on ice if processing will be delayed, but aim to centrifuge within 6 hours of

collection.

Centrifuge the tubes at 1000-1300 x g for 10-15 minutes at 4°C.

Carefully aspirate the plasma or serum, avoiding the buffy coat and red blood cells.

Transfer the plasma or serum to a clean, labeled microcentrifuge tube.

If using a stabilizer: Add the recommended amount of stabilizer to the plasma or serum and

mix gently.

Store the samples at the appropriate temperature (see Table 2) until analysis.

Caption: Workflow for Blood Sample Collection and Processing.

Protocol 2: In Vitro Stability Assessment of Gastrin-17
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Objective: To determine the degradation rate of Gastrin-17 in serum and plasma under

different conditions.

Materials:

Pooled human serum and EDTA plasma

Synthetic Gastrin-17 peptide

Incubator or water bath

Gastrin-17 ELISA kit

Microplate reader

Procedure:

Thaw pooled serum and plasma at room temperature.

Spike the serum and plasma with a known concentration of synthetic Gastrin-17.

Aliquot the spiked samples into multiple tubes for each time point and condition to be tested

(e.g., 0, 2, 4, 6, 24 hours at room temperature and 4°C).

Incubate the aliquots at the designated temperatures.

At each time point, remove the corresponding aliquots and immediately freeze them at -70°C

to stop further degradation.

Once all time points have been collected, thaw all samples simultaneously.

Measure the Gastrin-17 concentration in each sample using a validated ELISA kit.

Calculate the percentage of Gastrin-17 remaining at each time point relative to the 0-hour

time point.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1628035?utm_src=pdf-body
https://www.benchchem.com/product/b1628035?utm_src=pdf-body
https://www.benchchem.com/product/b1628035?utm_src=pdf-body
https://www.benchchem.com/product/b1628035?utm_src=pdf-body
https://www.benchchem.com/product/b1628035?utm_src=pdf-body
https://www.benchchem.com/product/b1628035?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Incubation

Start: Pooled Serum/Plasma

1. Spike with Gastrin-17

2. Aliquot for Time Points

Room Temperature 4°C

4. Freeze at -70°C at each Time Point

5. Thaw all Samples

6. Measure Gastrin-17 (ELISA)

7. Analyze Data (% Remaining)

End: Stability Profile

Click to download full resolution via product page

Caption: Workflow for In Vitro Stability Assessment of Gastrin-17.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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